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Compound of Interest

Compound Name: JNJ-6204

Cat. No.: B15541541

Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling JNJ-6204. As a potent, dual-inhibitor of Casein

Kinase 1 Delta (CSNK1D) and Epsilon (CSNK1E), JNJ-6204 should be handled with care,

assuming it is a potentially hazardous substance of unknown toxicity. Adherence to these

guidelines is essential for ensuring laboratory safety and maintaining the integrity of

experimental results.

Compound Data Presentation
A summary of the known quantitative data for JNJ-6204 is provided below. Due to the nature of

this compound as a novel research chemical, a comprehensive Safety Data Sheet (SDS) with

all physical and toxicological properties is not publicly available. Therefore, it must be handled

with the appropriate precautions for a potentially hazardous substance.
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Property Value Source

Chemical Name

2-(5-fluoropyridin-2-yl)-6,6-

bis(methyl-d3)-3-(1H-

pyrazolo[3,4-b]pyridin-4-

yl)-6,7-dihydro-4H-

pyrazolo[5,1-c][1][2]oxazine

MedKoo Biosciences

CAS Number 2765264-50-2
DC Chemicals[1], MedKoo

Biosciences

Molecular Formula C₁₉H₁₁D₆FN₆O MedKoo Biosciences

Molecular Weight 370.42 g/mol MedKoo Biosciences

IC₅₀ (CSNK1D) 2.3 nM DC Chemicals[1]

IC₅₀ (CSNK1E) 137 nM DC Chemicals[1]

Personal Protective Equipment (PPE) and
Engineering Controls
Given the lack of comprehensive safety data, a cautious approach to handling JNJ-6204 is

mandatory. The following PPE and engineering controls are required to minimize exposure.
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Control Measure Specification

Engineering Controls

All handling of JNJ-6204, including weighing,

reconstitution, and aliquoting, must be

conducted in a certified chemical fume hood to

minimize inhalation risk.

Eye Protection
Safety glasses with side shields or chemical

splash goggles are mandatory.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn. Inspect gloves for any

tears or punctures before use. Change gloves

immediately if they become contaminated.

Body Protection
A lab coat must be worn at all times in the

laboratory.

Respiratory Protection

Respiratory protection is generally not required

when handling small quantities in a chemical

fume hood. If there is a risk of aerosolization

outside of a fume hood, consult your institution's

Environmental Health and Safety (EHS)

department for guidance on appropriate

respiratory protection.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling and disposal of JNJ-6204 is critical for safety and

experimental consistency.

Compound Receipt and Storage
Verification: Upon receipt, verify the container label matches the order information.

Inspection: Inspect the container for any signs of damage or leakage. If compromised, do not

open and consult your institution's EHS department.
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Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed. For long-term storage, follow the

manufacturer's recommendations, which may include refrigeration or freezing.

Stock Solution Preparation
Personal Protective Equipment: Don appropriate PPE before starting.

Fume Hood: Perform all steps inside a chemical fume hood.

Weighing: Carefully weigh the desired amount of JNJ-6204 powder using an analytical

balance.

Dissolving: Add the appropriate solvent (e.g., DMSO) to the powder to create a stock

solution of the desired concentration.

Labeling: Clearly label the stock solution container with the compound name, concentration,

solvent, date of preparation, and your initials.

Storage: Store the stock solution as recommended, often in aliquots at -20°C or -80°C to

avoid repeated freeze-thaw cycles.

Spill and Emergency Procedures
Minor Spill:

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

chemical absorbent pads).

Collect the contaminated material into a sealed, labeled hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Major Spill:
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Evacuate the area immediately.

Alert your supervisor and your institution's EHS department.

Prevent entry into the affected area.

Follow the instructions of the emergency response team.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.

Disposal Plan
All waste materials contaminated with JNJ-6204 must be treated as hazardous chemical waste

and disposed of in accordance with institutional, local, state, and federal regulations.
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Waste Type Disposal Procedure

Solid Waste

Includes contaminated gloves, weigh boats,

pipette tips, and other disposable materials.

Place in a clearly labeled, sealed, and puncture-

resistant hazardous waste container. The label

should include "Hazardous Chemical Waste,"

the chemical name (JNJ-6204), and the

approximate quantity.

Liquid Waste

Includes unused stock solutions, experimental

solutions, and solvent rinses. Collect in a

designated, sealed, and leak-proof hazardous

waste container. The label must include

"Hazardous Liquid Waste," the full chemical

names of all components (including solvents),

and their approximate concentrations.

Sharps Waste

Any needles or other sharps contaminated with

JNJ-6204 should be disposed of in a designated

sharps container for hazardous chemical waste.

Do not dispose of JNJ-6204 down the drain or in the regular trash.

Experimental Protocols
The following are representative protocols for experiments that may involve the use of JNJ-
6204. These should be adapted to your specific experimental needs.

In Vitro Kinase Assay (Luminescence-Based)
This protocol is a general method to determine the inhibitory activity of a compound against a

target kinase.

Materials:

JNJ-6204 stock solution (in DMSO)

Recombinant CSNK1D or CSNK1E kinase
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Kinase substrate peptide

ATP

Kinase assay buffer

Luminescence-based kinase assay kit (e.g., ADP-Glo™)

White, opaque 96-well or 384-well plates

Methodology:

Compound Dilution: Prepare a serial dilution of the JNJ-6204 stock solution in DMSO.

Kinase Reaction Setup:

Add the diluted JNJ-6204 or DMSO (vehicle control) to the wells of the assay plate.

Add the kinase to each well and incubate briefly to allow for inhibitor binding.

Initiate the kinase reaction by adding a mixture of the substrate and ATP.

Incubate the plate at the recommended temperature and time for the kinase reaction to

proceed.

Signal Detection:

Stop the kinase reaction and detect the amount of ADP produced using a luminescence-

based assay kit according to the manufacturer's instructions.

Data Analysis:

Measure the luminescence using a plate reader.

Plot the luminescence signal against the logarithm of the JNJ-6204 concentration.

Fit the data to a dose-response curve to determine the IC₅₀ value.
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Cell-Based Assay for Target Engagement
This protocol provides a general framework for assessing the effect of JNJ-6204 on a cellular

pathway.

Materials:

JNJ-6204 stock solution (in DMSO)

Cell line expressing the target of interest

Cell culture medium and supplements

Assay plates (e.g., 96-well plates)

Reagents for the desired readout (e.g., cell viability assay, Western blot, reporter gene

assay)

Methodology:

Cell Seeding: Seed the cells in an appropriate assay plate at a predetermined density and

allow them to adhere overnight.

Compound Treatment:

Prepare serial dilutions of JNJ-6204 in cell culture medium. Ensure the final DMSO

concentration is low (typically ≤ 0.1%) to avoid solvent toxicity.

Remove the old medium from the cells and add the medium containing the different

concentrations of JNJ-6204. Include a vehicle control (medium with DMSO).

Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours).

Assay Performance: Perform the chosen assay to measure the effect of the compound. This

could include:

Cell Viability Assay: To assess cytotoxicity.

Western Blot: To measure changes in protein phosphorylation or expression.
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Reporter Gene Assay: To measure changes in gene expression downstream of the target.

Data Analysis: Analyze the data to determine the effect of JNJ-6204 on the cellular process

being investigated.

Mandatory Visualizations
The following diagrams illustrate key workflows for the safe handling of JNJ-6204.
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JNJ-6204 Handling Workflow
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JNJ-6204 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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